Cas no 649721-03-9 (Isoxazole, 5-heptadecyl-3-methyl-)

• Product Name: Isoxazole, 5-heptadecyl-3-methyl-
• CAS No: 649721-03-9
• MF: C₂₁H₃₉NO
• MW: 321.540466547012
• CID: 410827
• PubChem ID: 12082104
• Update Time: 2025-04-19

Isoxazole, 5-heptadecyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-heptadecyl-3-methyl-
• 5-heptadecyl-3-methyl-1,2-oxazole
• DTXSID70477245
• 5-heptadecyl-3-methylisoxazole
• 649721-03-9

• Inchi： 1S/C21H39NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20(2)22-23-21/h19H,3-18H2,1-2H3
• InChI Key： UJNZHXCMYWVDOJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 321.30337
• Monoisotopic Mass: 321.303164868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03